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Compound of Interest

Compound Name: Tambiciclib

Cat. No.: B15588412

Application Notes and Protocols for Tambiciclib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tambiciclib (formerly GFH009) is a highly potent and selective, orally active inhibitor of Cyclin-
Dependent Kinase 9 (CDK9).[1] As a critical regulator of transcriptional elongation, CDK9
inhibition by Tambiciclib leads to the downregulation of key anti-apoptotic and pro-survival
proteins, such as MCL1 and MYC, ultimately inducing apoptosis in cancer cells.[1] These
application notes provide detailed information on the recommended solvent, storage
conditions, and experimental protocols for the effective use of Tambiciclib in a research

setting.
Chemical Information
Property Value
Synonyms GFHO009, JSH-009, SLS009
CAS Number 2247481-08-7
Molecular Formula C25H35CIN6O2S
Molecular Weight 535.1 g/mol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15588412?utm_src=pdf-interest
https://www.benchchem.com/product/b15588412?utm_src=pdf-body
https://www.medchemexpress.com/jsh-009.html
https://www.benchchem.com/product/b15588412?utm_src=pdf-body
https://www.medchemexpress.com/jsh-009.html
https://www.benchchem.com/product/b15588412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Recommended Solvent and Storage Conditions

Proper handling and storage of Tambiciclib are crucial for maintaining its stability and activity.

Parameter Recommendation

Recommended Solvent Dimethyl sulfoxide (DMSO)

Store at -20°C for up to 1 month or at -80°C for

Stock Solution Storage
up to 6 months.[1]

) Protect from light.[1] Avoid repeated freeze-thaw
Handling |
cycles.

Protocol for Preparing a 10 mM Stock Solution:

Ensure Tambiciclib powder is at room temperature before opening.

To prepare a 10 mM stock solution, add 1.869 mL of DMSO to 1 mg of Tambiciclib.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.

Store aliquots as recommended in the table above.

Mechanism of Action and Signhaling Pathway

Tambiciclib selectively inhibits CDK9, a key component of the positive transcription elongation
factor b (P-TEFb). P-TEFb phosphorylates the C-terminal domain of RNA Polymerase 1l (RNAP
I), which is essential for the transcriptional elongation of many genes, including those encoding
for the anti-apoptotic protein MCL1 and the oncogenic transcription factor MYC. By inhibiting
CDK9, Tambiciclib prevents RNAP Il phosphorylation, leading to a rapid decrease in the
MRNA and protein levels of MCL1 and MYC.[1] This deprivation of critical survival signals
induces apoptosis in cancer cells, particularly those dependent on these short-lived proteins.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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